Cas no 58088-57-6 (C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride)

C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride structure
58088-57-6 structure
Product Name:C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride
CAS No:58088-57-6
MF:C12H12N2
MW:184.237082481384
MDL:MFCD06589768
CID:377689
PubChem ID:3124258
Update Time:2025-04-19

C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Phenyl(pyridin-4-yl)methanamine
    • 4-Pyridinemethanamine, a-phenyl-
    • C-Phenyl-C-pyridin-4-yl-methylamine
    • C-Phenyl-C-pyridin-4-yl-methylamine dihydrochloride
    • Phenyl(pyridin-4-yl)methanamine dihydrochloride
    • Phenyl-pyridin-4-ylmethyl-amine
    • alpha-(4-Pyridyl)benzylamine
    • 1-Phenyl-1-pyridin-4-ylmethanamine
    • phenyl-4-pyridylmethylamine
    • BAS 01031088
    • Phenylpyridin-4-yl-methylamine
    • DNIOUOCUBMTIDC-UHFFFAOYSA-N
    • [phenyl(pyridin-4-yl)methyl]amine
    • KM0166
    • SBB010714
    • AB25340
    • rac-C-phenyl-C-pyridin-4-yl-methylamine
    • ST241
    • J-523957
    • FT-0677622
    • A831730
    • DTXSID80389527
    • BB 0254191
    • AB00821055-04
    • 1-PHENYL-1-(PYRIDIN-4-YL)METHANAMINE
    • MFCD06589768
    • AKOS000122997
    • Phenyl-Pyridin-4-Ylmethyl-Amin
    • 58088-57-6
    • C77682
    • EN300-35534
    • BS-13959
    • CS-0139390
    • CHEMBL1625075
    • SCHEMBL3998608
    • C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride
    • MDL： MFCD06589768
    • Inchi： 1S/C12H12N2/c13-12(10-4-2-1-3-5-10)11-6-8-14-9-7-11/h1-9,12H,13H2
    • InChI Key： DNIOUOCUBMTIDC-UHFFFAOYSA-N
    • SMILES： NC(C1C=CN=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 256.05300
  • Monoisotopic Mass: 184.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Density: 1.106
  • Melting Point: 104 ºC
  • Boiling Point: 335 ºC
  • Flash Point: 177 ºC
  • PSA: 38.91000
  • LogP: 4.43400

C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
69R0247-1g
C-Phenyl-C-pyridin-4-yl-methylamine
 58088-57-6 98%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride
 58088-57-6 95+%
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 991.0CNY 2021-08-04
TRC
P400858-100mg
C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride
 58088-57-6
100mg
 $ 50.00 2022-06-03
TRC
P400858-500mg
C-Phenyl-C-pyridin-4-yl-methylamine Dihydrochloride
 58088-57-6
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TRC
P400858-1g
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